Cas no 81471-20-7 (3-bromo-1-methyl-1H-indole)
3-bromo-1-methyl-1H-indole structure
Product Name:3-bromo-1-methyl-1H-indole
CAS No:81471-20-7
MF:C9H8BrN
MW:210.070521354675
MDL:MFCD11102957
CID:703877
PubChem ID:13357736
Update Time:2025-04-19
3-bromo-1-methyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 3-bromo-1-methyl-
- 3-bromo-1-methyl-1H-indole
- 3-bromo-1-methylindole
- EN300-171373
- SAYZMFSSIBFGNW-UHFFFAOYSA-N
- SCHEMBL1891947
- DTXSID90538145
- MB09274
- 81471-20-7
- CS-0054243
- AKOS009311695
-
- MDL: MFCD11102957
- Inchi: 1S/C9H8BrN/c1-11-6-8(10)7-4-2-3-5-9(7)11/h2-6H,1H3
- InChI Key: SAYZMFSSIBFGNW-UHFFFAOYSA-N
- SMILES: BrC1=CN(C)C2C=CC=CC=21
Computed Properties
- Exact Mass: 208.98401g/mol
- Monoisotopic Mass: 208.98401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.42 g/l) (25 º C),
3-bromo-1-methyl-1H-indole Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146707-1g |
3-bromo-1-methyl-1H-indole |
81471-20-7 | 95% | 1g |
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| eNovation Chemicals LLC | Y0990709-5g |
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| Alichem | A199008667-1g |
3-Bromo-1-methyl-1H-indole |
81471-20-7 | 95% | 1g |
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| Enamine | EN300-171373-0.05g |
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$490.0 | 2023-09-20 | |
| Enamine | EN300-171373-0.1g |
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| Enamine | EN300-171373-0.25g |
3-bromo-1-methyl-1H-indole |
81471-20-7 | 95% | 0.25g |
$913.0 | 2023-09-20 | |
| Enamine | EN300-171373-0.5g |
3-bromo-1-methyl-1H-indole |
81471-20-7 | 95% | 0.5g |
$1437.0 | 2023-09-20 | |
| Enamine | EN300-171373-1.0g |
3-bromo-1-methyl-1H-indole |
81471-20-7 | 95% | 1g |
$1844.0 | 2023-05-23 | |
| Enamine | EN300-171373-2.5g |
3-bromo-1-methyl-1H-indole |
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$3611.0 | 2023-09-20 |
3-bromo-1-methyl-1H-indole Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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